Cas no 103982-01-0 (Benzoic acid,2-[[[(2,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester)

• Product name: Benzoic acid,2-[[[(2,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 103982-01-0
• MF: C₁₇H₂₈NO₅P
• MW: 357.381686210632
• CID: 222883
• PubChem ID: 190640

Benzoic acid,2-[[[(2,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[(2,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[(2,2-dimethylpropylamino)-ethoxyphosphoryl]oxybenzoate
• DTXSID90908703
• propan-2-yl 2-({[(2,2-dimethylpropyl)amino](ethoxy)phosphoryl}oxy)benzoate
• 103982-01-0
• Benzoic acid, 2-((((2,2-dimethylpropyl)amino)ethoxyphosphinyl)oxy)-, 1-methylethyl ester

• Inchi： InChI=1S/C17H28NO5P/c1-7-21-24(20,18-12-17(4,5)6)23-15-11-9-8-10-14(15)16(19)22-13(2)3/h8-11,13H,7,12H2,1-6H3,(H,18,20)
• InChI Key： FAJOOKVYVIAASF-UHFFFAOYSA-N
• SMILES： CCOP(OC1=CC=CC=C1C(OC(C)C)=O)(=O)NCC(C)(C)C

Computed Properties

• Exact Mass: 357.17064
• Monoisotopic Mass: 357.17050999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 73.86